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Compound of Interest

Compound Name: Proglumide hemicalcium

Cat. No.: B3331631 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive, step-by-step guide for the safe and compliant disposal of

Proglumide hemicalcium, a cholecystokinin (CCK) receptor antagonist used in research.

Adherence to these procedures is essential to protect personnel and the environment.

While a specific Safety Data Sheet (SDS) for Proglumide hemicalcium was not found, the

following procedures are based on information from SDS documents for Proglumide and its

sodium salt, as well as general guidelines for the disposal of pharmaceutical waste from

research laboratories. The fundamental principle is to treat Proglumide hemicalcium as a

chemical waste product and manage its disposal through a licensed and regulated waste

stream.

I. Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all relevant personnel are familiar with the

following safety protocols.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate safety glasses.

Hand Protection: Use chemical-resistant gloves (minimum standard BS EN 374:2003).

Inspect gloves before use.
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Body Protection: Wear a lab coat or other appropriate protective clothing.

Respiratory Protection: If there is a risk of dust or aerosol formation, use a suitable respirator

in a well-ventilated area, preferably within a chemical fume hood.

Engineering Controls:

Work in a well-ventilated area, ideally within a certified chemical fume hood, especially when

handling the powder form of the compound.

Ensure that a safety shower and eyewash station are readily accessible.

II. Step-by-Step Disposal Procedure
This procedure outlines the necessary steps for the compliant disposal of Proglumide
hemicalcium waste.

Step 1: Waste Identification and Segregation

Do not mix Proglumide hemicalcium with other waste streams. It should be segregated as

a non-hazardous or hazardous chemical waste, depending on the assessment by your

institution's environmental health and safety (EHS) department and local regulations.

Any materials contaminated with Proglumide hemicalcium, such as pipette tips, vials, and

absorbent paper, should also be disposed of in the same designated chemical waste

container.

Step 2: Waste Collection and Containerization

Use a designated, properly labeled, and leak-proof container for collecting Proglumide
hemicalcium waste.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

The container lid should be securely fastened when not in use.

Step 3: Labeling the Waste Container
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The waste container must be clearly labeled with the following information:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "Proglumide hemicalcium"

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the generating laboratory or researcher.

Any relevant hazard warnings (e.g., "Handle with Care").

Step 4: Storage of Chemical Waste

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

waste accumulation area.

This area should be away from general laboratory traffic and incompatible chemicals.

Follow your institution's guidelines for the maximum allowable storage time for chemical

waste.

Step 5: Arranging for Disposal

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the pickup and disposal of the Proglumide hemicalcium waste.

Provide the disposal contractor with a complete and accurate description of the waste.

Do not attempt to dispose of Proglumide hemicalcium down the drain or in the regular

trash. This is a violation of environmental regulations.[1][2]

Step 6: Documentation

Maintain a detailed record of the disposal process, including the date, quantity of waste, and

the name of the disposal company. This documentation is crucial for regulatory compliance
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and institutional safety audits.[3]

III. Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ventilate: If it is safe to do so, increase ventilation in the area, for instance, by using a fume

hood.

Wear Appropriate PPE: Before cleaning the spill, don the appropriate personal protective

equipment as outlined in Section I.

Contain the Spill: For a solid spill, carefully sweep or scoop the material into a designated

waste container. For a liquid spill, cover it with a suitable absorbent material (e.g.,

vermiculite, sand, or a commercial absorbent pad).

Clean the Area: Once the spilled material is collected, decontaminate the area with a suitable

cleaning agent and water.

Dispose of Spill Debris: All materials used for cleaning the spill (absorbent pads,

contaminated gloves, etc.) must be placed in the designated chemical waste container for

Proglumide hemicalcium.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,

following your institution's spill reporting protocol.

IV. Regulatory Framework
The disposal of chemical waste, including Proglumide hemicalcium, is governed by a set of

federal, state, and local regulations. In the United States, the primary federal regulation is the

Resource Conservation and Recovery Act (RCRA), which is enforced by the Environmental

Protection Agency (EPA).[2][4] Research laboratories are required to manage their hazardous

waste from "cradle to grave," meaning from the point of generation to its final disposal.[3]
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It is imperative for all laboratory personnel to be trained on these regulations and to adhere

strictly to the disposal policies and procedures established by their institution.

Disclaimer: This document provides general guidance. Always consult your institution's specific

waste disposal protocols and the relevant local, state, and federal regulations before disposing

of any chemical waste.

Data Presentation
Table 1: Chemical and Physical Properties of Proglumide

Property Value

Molecular Formula C18H26N2O4

Molecular Weight 334.41 g/mol [5]

CAS Number 6620-60-6[6]

Appearance Solid

Water Solubility Soluble (as sodium salt)[7]

Logical Relationships Diagram
Below is a diagram illustrating the decision-making process for the proper disposal of

Proglumide hemicalcium.
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Caption: Workflow for the proper disposal of Proglumide hemicalcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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